tert-Butyl 5,5-dichloro-6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
Overview
Description
“tert-Butyl 5,5-dichloro-6-oxo-2-azaspiro[3.3]heptane-2-carboxylate” is a chemical compound with the molecular formula C11H15Cl2NO3 . It is used as a reagent in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of butyl-5,5-dichloro-6-oxo-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester with zinc powder and ammonium chloride in methanol . The reaction is carried out at room temperature for 18 hours under nitrogen .Molecular Structure Analysis
The molecular structure of “this compound” consists of a spirocyclic system with a seven-membered ring fused to a three-membered ring . The seven-membered ring contains two chlorine atoms, an oxygen atom, and a nitrogen atom .Chemical Reactions Analysis
The compound can undergo various chemical reactions due to the presence of reactive sites such as the carbonyl group and the nitrogen atom in the seven-membered ring . It can be used as a reagent in the synthesis of γ-butyrolactone derivatives via Baeyer-Villiger monooxygenase (BVMO)-catalyzed oxidation .Physical and Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 280.15 g/mol . It has a high gastrointestinal absorption and is BBB permeant . It has a Log Po/w value of 1.3, indicating its lipophilicity . It is very soluble in water with a solubility of 12.3 mg/ml .Scientific Research Applications
Synthesis and Derivative Applications
Spirocyclic compounds like tert-Butyl 5,5-dichloro-6-oxo-2-azaspiro[3.3]heptane-2-carboxylate offer versatile frameworks for developing novel chemical entities. Meyers et al. (2009) describe scalable synthetic routes for similar bifunctional spirocyclic compounds, highlighting their utility in deriving novel compounds with potential in chemical space exploration complementary to traditional piperidine systems (M. J. Meyers et al., 2009). This synthesis flexibility suggests that this compound could serve as a precursor for various chemical syntheses and modifications.
Enantioselective Synthesis and Medicinal Chemistry Applications
The compound's relevance is further exemplified by López et al. (2020), who detailed an enantioselective approach to synthesizing 4-substituted proline scaffolds from similar spirocyclic compounds. Their work underlines the importance of these compounds in medicinal chemistry, especially in the synthesis of antiviral agents like ledipasvir (B. López et al., 2020). This suggests potential applications of this compound in the development of new therapeutic agents.
Innovative Synthesis Techniques and Chemical Transformations
Research by Moskalenko and Boev (2012) on the synthesis of spirocyclic 3-oxotetrahydrofurans demonstrates innovative approaches to creating biologically active heterocyclic compounds from spirocyclic precursors. Their work on reactions involving tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate illustrates the compound's potential in generating diverse heterocyclic structures (A. I. Moskalenko & V. Boev, 2012). This highlights the potential for this compound in facilitating novel chemical transformations.
Safety and Hazards
Future Directions
The compound and related intermediates are useful for further selective derivation on the azetidine and cyclobutane rings providing a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems . This suggests potential future directions in the development of new pharmaceuticals .
Properties
IUPAC Name |
tert-butyl 7,7-dichloro-6-oxo-2-azaspiro[3.3]heptane-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2NO3/c1-9(2,3)17-8(16)14-5-10(6-14)4-7(15)11(10,12)13/h4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPZZCFVEDCOFAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CC(=O)C2(Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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